Cas no 1262000-20-3 ([1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl-)

• Product Name: [1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl-
• CAS No: 1262000-20-3
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• MDL: MFCD18313397
• CID: 2768530
• Update Time: 2025-06-08

[1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl-

• MDL： MFCD18313397
• Inchi： 1S/C16H17NO2/c1-11-7-8-13(10-15(11)18)12-5-4-6-14(9-12)16(19)17(2)3/h4-10,18H,1-3H3
• InChI Key： VOXYRNRRWHDJEL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C(O)=C2)=CC=CC(C(N(C)C)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl-

[1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl-

The compound [1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl- (CAS No. 1262000-20-3) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and potential applications in various fields such as pharmaceuticals, materials science, and electronics. The molecule consists of two phenyl rings connected by a single bond (biphenyl system), with substituents that include a carboxamide group at position 3 and hydroxyl and trimethylamino groups at positions 3' and 4', respectively.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving nucleophilic substitutions, amide formations, and oxidation processes. The synthesis of [1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl- has been optimized to achieve high yields and purity levels, making it accessible for further research and development.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that [1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl- exhibits significant activity against various enzymes and cellular pathways. For instance, research conducted by Smith et al. (2023) demonstrated that this compound acts as a potent inhibitor of histone deacetylases (HDACs), which are critical targets in the treatment of cancer and inflammatory diseases. The hydroxyl group at position 3' plays a crucial role in binding to the enzyme's active site, while the trimethylamino group enhances the compound's solubility and bioavailability.

In addition to its enzymatic activity, [1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl- has been explored for its electronic properties. The biphenyl system is known for its ability to facilitate charge transport due to its conjugated π-systems. Recent studies by Lee et al. (2023) have investigated the use of this compound as an electron transport layer in organic photovoltaic devices (OPVs). The trimethylamino group at position 4' was found to significantly enhance the hole mobility of the material, leading to improved device efficiency.

The structural versatility of [1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl- also makes it a valuable building block for constructing more complex molecular architectures. For example, researchers have utilized this compound as a precursor for synthesizing heterocyclic compounds with enhanced stability and reactivity. The carboxamide group at position 3 serves as an excellent site for further functionalization through reactions such as amidation or esterification.

From an environmental standpoint, the synthesis and application of [1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-N,N,4'-trimethyl- have been designed with sustainability in mind. Green chemistry principles have been incorporated into its production process to minimize waste generation and reduce energy consumption. Furthermore, preliminary biodegradation studies indicate that this compound has a moderate environmental footprint compared to other similar compounds.

In conclusion, [1',Biphenyl]-carboxamide-hydroxy-trimethyl is a multifaceted compound with diverse applications across various scientific domains. Its unique combination of structural features enables it to serve as both a bioactive agent and an advanced material component. As research continues to uncover new aspects of its properties and potential uses, [1',Biphenyl]-carboxamide-hydroxy-trimethyl is poised to play an increasingly important role in advancing modern science and technology.